Cas no 89023-08-5 (2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)

2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)- structure
89023-08-5 structure
Product name:2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
CAS No:89023-08-5
MF:C25H31NO5
MW:425.517347574234
CID:615599
PubChem ID:4661627

2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
    • (4-nitrophenyl) 3-(4-decoxyphenyl)prop-2-enoate
    • DTXSID90405343
    • 89023-08-5
    • Inchi: InChI=1S/C25H31NO5/c1-2-3-4-5-6-7-8-9-20-30-23-15-10-21(11-16-23)12-19-25(27)31-24-17-13-22(14-18-24)26(28)29/h10-19H,2-9,20H2,1H3
    • InChI Key: VVTRPAHCLLXCIK-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 425.22022309g/mol
  • Monoisotopic Mass: 425.22022309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 14
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 8.1

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